Cas no 24330-95-8 (dimethyl (2-ethoxyethenyl)phosphonate)

Dimethyl (2-ethoxyethenyl)phosphonate is a versatile organophosphorus compound primarily used as a key intermediate in organic synthesis, particularly in Horner-Wadsworth-Emmons (HWE) reactions for the preparation of α,β-unsaturated esters and related derivatives. Its phosphonate group enhances reactivity, enabling efficient olefination reactions with aldehydes and ketones under mild conditions. The ethoxyethenyl moiety contributes to improved selectivity and yield in carbon-carbon bond-forming processes. This compound is valued for its stability, ease of handling, and compatibility with a range of substrates, making it a reliable reagent in pharmaceutical and fine chemical synthesis. Its applications extend to the preparation of biologically active molecules and functionalized alkenes.
dimethyl (2-ethoxyethenyl)phosphonate structure
24330-95-8 structure
Product Name:dimethyl (2-ethoxyethenyl)phosphonate
CAS No:24330-95-8
MF:C6H13O4P
MW:180.138783216476
CID:6382012
PubChem ID:11105940
Update Time:2025-05-25

dimethyl (2-ethoxyethenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl (2-ethoxyethenyl)phosphonate
    • Phosphonic acid, (2-ethoxyvinyl)-, dimethyl ester, (E)- (8CI)
    • EN300-1126579
    • 24330-95-8
    • Inchi: 1S/C6H13O4P/c1-4-10-5-6-11(7,8-2)9-3/h5-6H,4H2,1-3H3/b6-5+
    • InChI Key: WTYGMOILXZACFI-AATRIKPKSA-N
    • SMILES: C(/P(=O)(OC)OC)=C\OCC

Computed Properties

  • Exact Mass: 180.05514589g/mol
  • Monoisotopic Mass: 180.05514589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.1451 g/cm3
  • Boiling Point: 87 °C(Press: 2 Torr)

dimethyl (2-ethoxyethenyl)phosphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1126579-0.05g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8 95%
0.05g
$647.0 2023-10-26
Enamine
EN300-1126579-0.1g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8 95%
0.1g
$678.0 2023-10-26
Enamine
EN300-1126579-0.25g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8 95%
0.25g
$708.0 2023-10-26
Enamine
EN300-1126579-0.5g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8 95%
0.5g
$739.0 2023-10-26
Enamine
EN300-1126579-1.0g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8
1g
$785.0 2023-06-09
Enamine
EN300-1126579-2.5g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8 95%
2.5g
$1509.0 2023-10-26
Enamine
EN300-1126579-5.0g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8
5g
$2277.0 2023-06-09
Enamine
EN300-1126579-10.0g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8
10g
$3376.0 2023-06-09
Enamine
EN300-1126579-1g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8 95%
1g
$770.0 2023-10-26
Enamine
EN300-1126579-5g
dimethyl (2-ethoxyethenyl)phosphonate
24330-95-8 95%
5g
$2235.0 2023-10-26

Additional information on dimethyl (2-ethoxyethenyl)phosphonate

Dimethyl (2-ethoxyethenyl)phosphonate: A Comprehensive Overview

Dimethyl (2-ethoxyethenyl)phosphonate, also known by its CAS number 24330-95-8, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of phosphonates, which are widely used due to their unique chemical properties and stability. The molecular formula of dimethyl (2-ethoxyethenyl)phosphonate is C8H14O3P, and it has a molecular weight of 186.17 g/mol. Its structure consists of a central phosphorus atom bonded to two methyl groups and an ethoxyethenyl group, making it a valuable intermediate in organic synthesis.

The synthesis of dimethyl (2-ethoxyethenyl)phosphonate typically involves the reaction of phosphorus oxychloride with appropriate alcohols or through the hydrolysis of alkyl halides. Its production process is well-documented in chemical literature, and recent advancements have focused on improving yield and reducing environmental impact. The compound is often used as a building block in the preparation of more complex molecules, including pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of applications, dimethyl (2-ethoxyethenyl)phosphonate has found extensive use in the agricultural sector as a precursor for herbicides and pesticides. Its ability to form stable esters and its reactivity under specific conditions make it an ideal candidate for these applications. Recent studies have highlighted its role in the development of next-generation crop protection agents that are both effective and environmentally friendly.

The chemical stability of dimethyl (2-ethoxyethenyl)phosphonate is one of its most notable characteristics. It exhibits excellent resistance to hydrolysis under normal conditions, which enhances its shelf life and makes it suitable for long-term storage. However, under specific acidic or basic conditions, it can undergo hydrolysis to form corresponding phosphonic acids or other derivatives. This property is exploited in various industrial processes where controlled degradation is required.

In the pharmaceutical industry, dimethyl (2-ethoxyethenyl)phosphonate serves as an intermediate in the synthesis of bioactive compounds. Its ability to participate in nucleophilic substitutions and other organic reactions makes it a valuable tool for drug developers. Recent research has focused on its potential role in the development of antiviral agents and anticancer drugs, where its unique chemical properties can be leveraged to create novel therapeutic compounds.

The environmental impact of dimethyl (2-ethoxyethenyl)phosphonate has also been a topic of interest in recent years. Studies have shown that while it is not inherently hazardous, its degradation products can have varying effects on ecosystems. Efforts are being made to develop sustainable production methods and recycling processes to minimize its environmental footprint.

In conclusion, dimethyl (2-ethoxyethenyl)phosphonate, with its CAS number 24330-95-8, remains a critical compound in modern chemistry due to its versatility and wide-ranging applications. Its role as an intermediate in organic synthesis continues to drive innovation across multiple industries, while ongoing research ensures that its use remains aligned with sustainability goals.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.